Cas no 1435265-31-8 (Mbandakamine A; 1'',6'-Atropisomer)
1435265-31-8 structure
Product Name:Mbandakamine A; 1'',6'-Atropisomer
CAS No:1435265-31-8
MF:C48H52N2O8
MW:784.9350938797
CID:6705507
Update Time:2024-03-02
Mbandakamine A; 1'',6'-Atropisomer Chemical and Physical Properties
Names and Identifiers
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- Mbandakamine A; 1'',6'-Atropisomer
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- Inchi： 1S/C48H52N2O8/c1-21-13-28-29(44-31-17-24(4)50-26(6)42(31)39(58-10)20-35(44)53)18-32(48(54)45(28)37(14-21)56-8)40-22(2)15-33(51)47-36(55-7)12-11-27(46(40)47)43-30-16-23(3)49-25(5)41(30)38(57-9)19-34(43)52/h11-15,18-20,23-26,49-54H,16-17H2,1-10H3
- InChI Key： BLJJDDGPLGZUPD-UHFFFAOYSA-N
- SMILES： COC1C2=C(CC(NC2C)C)C(C2C3C(=C(C=C(C=3C3C(O)=C4C(C=C(C=C4OC)C)=C(C4C5=C(C(NC(C5)C)C)C(OC)=CC=4O)C=3)C)O)C(OC)=CC=2)=C(O)C=1
Mbandakamine A; 1'',6'-Atropisomer Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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